![molecular formula C13H8ClFO2 B1454829 4-(4-Chlorophenyl)-3-fluorobenzoic acid CAS No. 1261904-48-6](/img/structure/B1454829.png)
4-(4-Chlorophenyl)-3-fluorobenzoic acid
Overview
Description
4-(4-Chlorophenyl)-3-fluorobenzoic acid, also known as 4-CPA, is an organic compound with a wide range of applications in scientific research. It is a derivative of benzoic acid, which is a carboxylic acid, and is commonly used as a starting material in the synthesis of other compounds. 4-CPA has been used in a variety of scientific research applications, including enzyme inhibition, protein-protein interactions, and drug discovery.
Scientific Research Applications
Environmental Biodegradation
- Biodegradation by Pseudomonas sp.: Pseudomonas sp. B13 can cometabolize monofluorobenzoates, including compounds structurally related to 4-(4-Chlorophenyl)-3-fluorobenzoic acid. A catabolic pathway for the degradation of isomeric fluorobenzoates was proposed, highlighting the enzyme mechanisms involved in the process, especially the critical step of ring cleavage in 3-fluorocatechol degradation (Schreiber et al., 1980).
Material Science and Electronics
- Conductive PEDOT Modification: A study demonstrated that 4-halobenzoics, including compounds similar to this compound, can significantly enhance the conductivity of PEDOT:PSS, a material used in organic electronics. This modification leads to improved performance in ITO-free organic solar cells, indicating potential applications in renewable energy technologies (Tan et al., 2016).
Chemical Synthesis and Pharmacology
- Synthesis of Herbicidal Compounds: 3-Chloro-4-fluorobenzoylthiourea, derived from a precursor similar to this compound, showed promising herbicidal activity. This synthesis approach illustrates the potential for creating targeted agricultural chemicals (Liu Chang-chun, 2006).
- Antituberculosis Activity: Derivatives of 4-fluorobenzoic acid, a closely related compound, have been synthesized and evaluated for their antimycobacterial activity against Mycobacterium tuberculosis, showing significant inhibitory effects. This suggests potential therapeutic applications for derivatives of this compound in treating tuberculosis (Koçyiğit-Kaymakçıoğlu et al., 2009).
properties
IUPAC Name |
4-(4-chlorophenyl)-3-fluorobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClFO2/c14-10-4-1-8(2-5-10)11-6-3-9(13(16)17)7-12(11)15/h1-7H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVJCRNXCSBLDNU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=C(C=C2)C(=O)O)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60681394 | |
Record name | 4'-Chloro-2-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60681394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261904-48-6 | |
Record name | 4'-Chloro-2-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60681394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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